Cas no 53-84-9 (b-Nicotinamide Adenine Dinucleotide)

• Product Name: b-Nicotinamide Adenine Dinucleotide
• CAS No: 53-84-9
• MF: C₂₁H₂₈N₇O₁₄P₂
• MW: 664.433046340942
• MDL: MFCD00036253
• CID: 33573
• PubChem ID: 24897803
• Update Time: 2025-09-01

b-Nicotinamide Adenine Dinucleotide Chemical and Physical Properties

Names and Identifiers

• beta-Nicotinamide adenine dinucleotide trihydrate
• nadide
• Coenzyme I
• Diphosphopyridine dinucleotide
• beta-Diphosphopyridine nucleotide
• cozymase
• beta-NAD
• NAD
• beta-dpn
• β-Nicotinamide adenine dinucleotide
• beta-Nicotinamide Adenine Dinucleotide Hydrate, oxidized form[for Biochemical Research]
• beta-?Nicotinamide adenine dinucleotide
• BETA-NICOTINAMIDE ADENINE DINUCLEOTIDE
• NAD I
• NAD+ (free acid)
• Nicotinamide adenine dinucleotide（NAD+）mono sodium salt
• NICOTINAMIDE ADENINE DINUCLEOTIDE, BETA-(P)
• β-Diphosphopyridine Nucleotide, from Yeast
• β-NAD+
• β-Nicotinamide adenine dinucleotide hydrate
• β-NAD
• NAD TRIHYDRATE
• beta-Diphosphopyrid
• Coenzyme 1
• Coenzyme I Hydrate,oxidized form
• Cozymase Hydrate,oxidized form
• Diphosphopyridine nucleotide
• DPN
• β-Diphosphopyridine Nucleotide Hydrate,oxidized form
• β-DPN
• β-DPN Hydrate,oxidized form
• β-NAD Hydrate,oxidized form
• Diphosphopyridinnucleotid
• Coenzyme I Hydrate, oxidized form
• Cozymase Hydrate, oxidized form
• β-Diphosphopyridine Nucleotide Hydrate, oxidized form
• β-DPN Hydrate, oxidized form
• β-NAD Hydrate, oxidized form
• NAD+
• beta-NAD+
• Enzopride
• nicotinamide adenine dinucleotide
• Codehydrase I
• Cozymase I
• Codehydrogenase I
• CO-1
• CO-I
• Nadidum [INN-Latin]
• Nadida [INN-Spanish]
• Pyridine, nucleotide diphosphate
• Nicotinamide-adenine dinucleotide
• NAD zwitterion
• Nicotinamide dinucleotide
• NAD+, Free Acid
• Adenine-nicotinamide dinucleotide
• Nadide [USAN:INN:BAN:JAN]
• Oxid
• NAD
• Enzopride
• Diphosphopyridine nucleotide
• DPN
• Cozymase I
• Coenzyme I
• Codehydrogenase I
• Codehydrase I
• CO-I
• Adenine- nicotinamide dinucleotide
• Pyridinium, 3-carbamoyl-1-β-D-ribofuranosyl-, hydroxide, 5'→5'-ester with adenosine 5'-(trihydrogen pyrophosphate), inner salt (8CI)
• Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium hydroxide, inner salt
• Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt
• β-Nicotinamide adenine dinucleotide hydrate
• β-Nicotinamide adenine dinucleotide
• β- NAD+
• β-NAD
• β-Diphosphopyridine nucleotide
• Oxidized diphosphopyridine nucleotide
• Nicotinamide-adenine dinucleotide
• Nadide
• NSC 20272
• NAD+
• β-Nicotinamide adenine dinucleotide(NAD)
• Pyridinium, 3-carbamoyl-1-β-D-ribofuranosyl-, hydroxide, 5'→5'-ester with adenosine 5'-(trihydrogen pyrophosphate), inner salt (8CI)
• MeSH ID: D009243
• NSC 20272
• Oxidized diphosphopyridine nucleotide
• β-Diphosphopyridine nucleotide
• b-Nicotinamide Adenine Dinucleotide
• SR-05000001677
• 121053-11-0
• SR-05000001677-3
• Spectrum5_001291
• SCHEMBL14478781
• BRN 3584133
• adenosine 5'-{3-[1-(3-carbamoylpyridinio)-1,4-anhydro-D-ribitol-5-yl] dihydrogen diphosphate}
• 151411-04-0
• Nicotinamide adenine dinucleotide (NAD+)
• BPBio1_000796
• NINDS_000189
• 65085-09-8
• Spectrum2_001056
• Spectrum3_000511
• SPBio_001012
• SR-05000001677-1
• TXE
• Q26987253
• KBio3_001561
• IDI1_000189
• CHEBI:15846
• KBioGR_000589
• NAD cation
• Prestwick3_000741
• 9JM
• Pyridinium, 3-carbamoyl-1-beta-D-ribofuranosyl-, hydroxide, 5'-ester with adenosine 5'-5'-(trihydrogen pyrophosphate), inner salt
• BSPBio_000722
• [[(2R,3S,4R,5R)-5-[(3R)-3-aminocarbonyl-3,4-dihydro-2H-pyridin-1-yl]-3,4-bis(oxidanyl)oxolan-2-yl]methoxy-oxidanidyl-ph osphoryl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl phosphate
• Spectrum4_000065
• bmse000053
• Adenosine 5'-(trihydrogen diphosphate), P'-5'-ester with 3-(aminocarbonyl)-1-beta-D-ribofuranosylpyridinium, inner salt
• BAWFJGJZGIEFAR-NNYOXOHSSA-O
• C00003
• NAD(+)
• KBio2_001453
• CHEMBL3039307
• D00002
• Nadide (JAN/USAN/INN)
• NAJ
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• 865-05-4
• 53-84-9
• DivK1c_000189
• BRD-A11132253-001-01-7
• KBioSS_001453
• KBio1_000189
• PD062453
• BSPBio_002061
• Nicotinamide-Adenine-Dinucleotide
• Nadide [USAN:BAN:INN:JAN]
• [[(2~{R},3~{S},4~{R},5~{R})-5-(3-aminocarbonylpyridin-1-ium-1-yl)-4-[[5-[4-cyano-2-[(~{E})-hydroxyiminomethyl]phenoxy]-1-oxidanyl-3~{H}-2,1$l^{4}-benzoxaborol-1-yl]oxy]-3-oxidanyl-oxolan-2-yl]methoxy-oxidanyl-phosphoryl] [(2~{R},3~{S},4~{R},5~{R})-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl hydrogen phosphate
• KBio2_004021
• KBio2_006589
• Spectrum_000973
• Nicotinamide adenine dinucleotide free acid

• MDL： MFCD00036253
• Inchi： 1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/p+1/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1
• InChI Key： BAWFJGJZGIEFAR-NNYOXOHSSA-O
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H]([N+]2C=CC=C(C(N)=O)C=2)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 663.10900
• Monoisotopic Mass: 663.109122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -6
• Topological Polar Surface Area: 321
• Molecular Weight: 663.4

Experimental Properties

• Color/Form: White powder
• Melting Point: 140 - 142oC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: ~3.0 (50mg/mL in water)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: Soluble in water at 50mg/ml
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 340.71000
• LogP: -1.29620
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, insoluble in acetone and other organic solvents.
• Merck: 6344
• Specific Rotation: D20 -31.5° (c = 1.2 in water)

b-Nicotinamide Adenine Dinucleotide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H371
• Warning Statement： P260
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-68/20/21/22
• Safety Instruction： S24/25
• RTECS：UU3450000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R36
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides (5'->5')-dinucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents